Cas no 1235439-71-0 (3-N-Boc-butane-1,3-diamine Hydrochloride)

• Product Name: 3-N-Boc-butane-1,3-diamine Hydrochloride
• CAS No: 1235439-71-0
• MF: C₉H₂₁ClN₂O₂
• MW: 224.728241682053
• MDL: MFCD12922828
• CID: 1031042
• PubChem ID: 47002898
• Update Time: 2025-10-29

3-N-Boc-butane-1,3-diamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-aminobutan-2-yl)carbamate hydrochloride
• 3-Boc-amino-butylamine hydrochloride
• BS-41616
• DB-357249
• CS-0216826
• tert-butyl (4-aminobutan-2-yl)carbamate HCl
• A890687
• tert-butyl N-(4-aminobutan-2-yl)carbamate;hydrochloride
• tert-butyl N-(4-aminobutan-2-yl)carbamate hydrochloride
• MFCD12922828
• 3-N-Boc-Butane-1,3-diamine hydrochloride
• 1235439-71-0
• Z1827898003
• tert-Butyl(4-aminobutan-2-yl)carbamatehydrochloride
• 3-Boc-amino-butylamine hydrochloride, AldrichCPR
• 3-N-Boc-butane-1,3-diamine-HCl
• I11564
• AKOS015923395
• EN300-62005
• Carbamic acid, N-(3-amino-1-methylpropyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• 3-N-Boc-butane-1,3-diamine Hydrochloride

• MDL： MFCD12922828
• Inchi： 1S/C9H20N2O2.ClH/c1-7(5-6-10)11-8(12)13-9(2,3)4;/h7H,5-6,10H2,1-4H3,(H,11,12);1H
• InChI Key： XUYGIQRFKIJQGF-UHFFFAOYSA-N
• SMILES： Cl.O(C(NC(C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.1291556g/mol
• Monoisotopic Mass: 224.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-N-Boc-butane-1,3-diamine Hydrochloride

Comprehensive Guide to 3-N-Boc-butane-1,3-diamine Hydrochloride (CAS No. 1235439-71-0): Properties, Applications, and Market Insights

3-N-Boc-butane-1,3-diamine Hydrochloride (CAS No. 1235439-71-0) is a specialized Boc-protected diamine derivative widely used in pharmaceutical research, peptide synthesis, and organic chemistry. This compound has gained significant attention due to its unique structural properties and versatility in synthetic applications. With the increasing demand for peptide-based therapeutics and small molecule drugs, understanding this compound's characteristics and potential has become crucial for researchers and industry professionals.

The molecular structure of 3-N-Boc-butane-1,3-diamine Hydrochloride features a butane backbone with diamine functionality and a tert-butoxycarbonyl (Boc) protecting group. This combination provides both stability during synthetic processes and selective deprotection capabilities, making it particularly valuable in multi-step organic synthesis. The hydrochloride salt form enhances its solubility in various solvents, improving its handling characteristics in laboratory settings.

In pharmaceutical applications, 3-N-Boc-butane-1,3-diamine Hydrochloride serves as a key building block for drug discovery and medicinal chemistry. Researchers frequently employ it in the development of peptide mimetics and bioactive small molecules. Recent trends in targeted cancer therapies and neurological disorder treatments have increased interest in this compound, as its structural features can be incorporated into molecules targeting specific biological pathways.

The synthesis and handling of 3-N-Boc-butane-1,3-diamine Hydrochloride require specific considerations. Proper storage conditions (typically 2-8°C in a dry environment) are essential to maintain its stability. When working with this compound, researchers should be mindful of its amine reactivity and the need for appropriate protecting group strategies in synthetic sequences. These characteristics make it particularly relevant to current discussions about green chemistry and sustainable synthesis approaches in modern laboratories.

Market analysis indicates growing demand for 3-N-Boc-butane-1,3-diamine Hydrochloride across several regions, particularly in North America and Asia-Pacific pharmaceutical hubs. The compound's applications in antibody-drug conjugates (ADCs) and protein-protein interaction inhibitors have contributed to its increasing commercial significance. Suppliers are responding to this demand by improving production scales and purity standards, with many now offering the material at research-grade, GMP-grade, and custom synthesis levels.

Quality control parameters for 3-N-Boc-butane-1,3-diamine Hydrochloride typically include HPLC purity assessment, moisture content analysis, and spectroscopic characterization. These quality measures align with current industry focus on reproducible research and data integrity in chemical development. Researchers frequently search for information about the compound's NMR spectra, mass spectrometry data, and chromatographic profiles, reflecting the importance of comprehensive characterization in modern chemical workflows.

Emerging applications of 3-N-Boc-butane-1,3-diamine Hydrochloride include its use in bioconjugation chemistry and materials science. The compound's bifunctional nature makes it valuable for creating cross-linked polymers and functionalized surfaces, areas that have seen increased research activity due to developments in nanotechnology and biomedical engineering. These expanding applications contribute to the compound's growing relevance across multiple scientific disciplines.

For researchers considering 3-N-Boc-butane-1,3-diamine Hydrochloride in their work, several practical considerations should be noted. The compound's solubility profile (typically soluble in water, methanol, and DMF but less so in nonpolar solvents) influences reaction design. Its stability under various conditions and compatibility with common coupling reagents are frequent topics of inquiry in scientific forums and literature searches, reflecting the practical challenges researchers face when incorporating this building block into their synthetic strategies.

The future outlook for 3-N-Boc-butane-1,3-diamine Hydrochloride appears promising, particularly as the pharmaceutical industry continues to explore novel drug modalities and complex therapeutic agents. Ongoing research into peptide therapeutics, targeted drug delivery systems, and chemical biology tools suggests sustained demand for this versatile chemical building block. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool in chemical research and development.